Cas no 91516-39-1 (2-chloro-1-(pyrazin-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(pyrazin-2-yl)ethan-1-one
• CAS No: 91516-39-1
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 799846
• PubChem ID: 470930
• Update Time: 2025-06-08

2-chloro-1-(pyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2-pyrazinyl)-
• Ethanone, 2-chloro-1-pyrazinyl- (9CI)
• 91516-39-1
• 2-Chloro-1-(pyrazin-2-yl)ethan-1-one
• 2-Chloro-1-pyrazin-2-ylethan-1-one
• AKOS006385710
• 2-chloroacetyl-pyrazine
• 2-CHLORO-1-(PYRAZIN-2-YL)ETHANONE
• 2-chloroacetylpyrazine
• MUSVFUJCZKWUTI-UHFFFAOYSA-N
• 2-chloro-1-pyrazin-2-yl-ethanone
• 2-chloro-1-pyrazin-2-ylethanone
• F8884-5395
• SCHEMBL6610574
• Ethanone, 2-chloro-1-pyrazinyl-
• DB-276526
• 2-chloro-1-(pyrazin-2-yl)ethan-1-one

• Inchi： 1S/C6H5ClN2O/c7-3-6(10)5-4-8-1-2-9-5/h1-2,4H,3H2
• InChI Key： MUSVFUJCZKWUTI-UHFFFAOYSA-N
• SMILES： ClCC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 156.009
• Monoisotopic Mass: 156.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(pyrazin-2-yl)ethan-1-one

Introduction to 2-chloro-1-(pyrazin-2-yl)ethan-1-one (CAS No. 91516-39-1)

2-chloro-1-(pyrazin-2-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 91516-39-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone features a chlorinated ethyl group and a pyrazine moiety, making it a versatile intermediate in organic synthesis. Its unique structural properties have garnered attention from researchers exploring novel therapeutic agents and advanced material applications.

The compound's molecular structure, characterized by a chloro-substituted acetyl group attached to a pyrazine ring, positions it as a valuable building block in medicinal chemistry. The presence of the chloro group enhances its reactivity, enabling diverse functionalization strategies that are pivotal in drug discovery. Specifically, the pyrazine ring, known for its stability and bioisosteric properties, contributes to the compound's potential utility in designing molecules with enhanced pharmacokinetic profiles.

In recent years, 2-chloro-1-(pyrazin-2-yl)ethan-1-one has been extensively studied for its role in synthesizing bioactive molecules. One of the most compelling areas of research involves its application in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyrazine scaffold is frequently incorporated into drug candidates due to its ability to mimic natural amino acid residues, thereby facilitating tight binding to protein targets. The chloro group further aids in modulating the electronic properties of the molecule, optimizing interactions with biological receptors.

Moreover, the compound has shown promise in the development of antiviral agents. Researchers have leveraged its structural features to design inhibitors that disrupt viral replication mechanisms. The pyrazine ring's capacity to engage in hydrogen bonding and hydrophobic interactions makes it an ideal candidate for targeting viral proteases and polymerases. Additionally, the chloro substituent can serve as a handle for further derivatization, allowing chemists to fine-tune potency and selectivity.

Recent advancements in computational chemistry have further highlighted the potential of 2-chloro-1-(pyrazin-2-yl)ethan-1-one as a lead compound. Molecular docking studies have demonstrated its favorable binding affinity to various therapeutic targets, including enzymes and receptors implicated in inflammatory diseases. These studies not only validate its synthetic appeal but also underscore its mechanistic relevance in drug design. The integration of machine learning algorithms has expedited the identification of promising derivatives, streamlining the drug discovery pipeline.

The versatility of 2-chloro-1-(pyrazin-2-yl)ethan-1-one extends beyond pharmaceutical applications. In materials science, it has been explored as a precursor for synthesizing functional polymers and coordination complexes. Its ability to act as a ligand in metalorganic frameworks (MOFs) has opened new avenues for designing catalysts with tailored properties. The chloro group's coordinating capabilities enhance interactions with transition metals, facilitating the development of efficient catalytic systems for industrial processes.

In conclusion, 2-chloro-1-(pyrazin-2-yl)ethan-1-one (CAS No. 91516-39-1) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural attributes make it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications and derivatives, this compound is poised to remain at the forefront of innovation across multiple scientific disciplines.